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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

Understanding Chloropicrin

Chloropicrin (trichloronitromethane) is a chemical compound used as a broad-spectrum
antimicrobial agent, fumigant, and insecticide. It is also known for its use as a tear gas agent.
Due to its high toxicity and irritating properties, handling Chloropicrin requires stringent safety
protocols and specialized equipment.

Properties and Hazards

It is crucial for researchers and chemical handlers to be aware of the following properties and
hazards associated with Chloropicrin:
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Property Data

Chemical Formula CCIsNO:2

Appearance Colorless to slightly yellow oily liquid
Odor Intense, sharp, and irritating odor

Highly toxic via inhalation, ingestion, and skin

Toxicity
contact.
Severe irritation to eyes, skin, and respiratory
Health Effects tract. Can cause lung damage, vomiting, and
death at high concentrations.
Environmental Hazard Toxic to aquatic life.

Regulated as a hazardous substance and
Regulatory Status ) o .
restricted-use pesticide in many countries.

Safety and Decontamination

Given its hazardous nature, strict adherence to safety protocols is mandatory when in the
vicinity of Chloropicrin.

Personal Protective Equipment (PPE):

o Respiratory Protection: Due to the high inhalation toxicity, a NIOSH-certified Chemical,
Biological, Radiological, Nuclear (CBRN) Self-Contained Breathing Apparatus (SCBA) with a
full facepiece is required when concentrations are unknown or exceed exposure limits.[1] For
lower, known concentrations, a supplied-air respirator (SAR) may be appropriate.[2] The
permissible exposure limit (PEL) set by OSHA is a time-weighted average (TWA) of 0.1 ppm
over an 8-hour period.[2]

o Dermal Protection: Protective gloves and clothing are necessary to prevent skin contact.[2]
[3] Materials like Tychem® Responder® are recommended for their resistance to
Chloropicrin.[3] It is important not to wear tight clothing, jewelry, or rubber boots where the
liquid can become trapped against the skin.[4]
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» Eye Protection: Safety goggles and a face shield are mandatory to protect against severe
eye irritation and damage.[2]

Decontamination Procedures:

e Personnel: In case of skin contact, immediately wash the affected area with soap and water.
[3] Contaminated clothing should be removed promptly and laundered by trained individuals
aware of the hazards.[3] Emergency showers and eyewash fountains should be readily
accessible.[3]

e Environment: Spills should be handled by personnel in appropriate PPE.[1][5] The area
should be evacuated and well-ventilated.[5] Use water spray to reduce vapors, but do not
apply water directly to the spill.[1] Absorbent materials like vermiculite or dry sand can be
used to contain the spill, which should then be aerated outdoors before disposal.[5]

The following diagram illustrates the general workflow for responding to a chemical exposure
event, emphasizing the priority of safety and decontamination.
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Caption: General workflow for chemical exposure response.
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It is imperative that any work involving hazardous chemicals is conducted in strict accordance
with institutional safety policies, regulatory guidelines, and with a thorough understanding of the
material's toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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